Cas no 1806524-22-0 (2-Bromo-1-(2-chloro-6-(hydroxymethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-chloro-6-(hydroxymethyl)phenyl)propan-1-one
• CAS No: 1806524-22-0
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4979594
• Update Time: 2025-05-25

2-Bromo-1-(2-chloro-6-(hydroxymethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-chloro-6-(hydroxymethyl)phenyl)propan-1-one

• Inchi： 1S/C10H10BrClO2/c1-6(11)10(14)9-7(5-13)3-2-4-8(9)12/h2-4,6,13H,5H2,1H3
• InChI Key： XEQLYAXMCWKJML-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1CO)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-1-(2-chloro-6-(hydroxymethyl)phenyl)propan-1-one

2-Bromo-1-(2-chloro-6-(hydroxymethyl)phenyl)propan-1-one: A Comprehensive Overview

The compound 2-Bromo-1-(2-chloro-6-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1806524-22-0) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex organic compounds. This compound is characterized by its unique structure, which includes a bromine atom, a chlorine atom, and a hydroxymethyl group attached to a phenyl ring, along with a ketone functional group. The presence of these functional groups makes it highly versatile and valuable in various chemical reactions and applications.

Recent studies have highlighted the importance of 2-Bromo-1-(2-chloro-6-(hydroxymethyl)phenyl)propan-1-one in the development of novel pharmaceuticals. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the design of kinase inhibitors and other enzyme-targeting molecules. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to create derivatives with enhanced biological activity and selectivity.

In addition to its role in drug discovery, 2-Bromo-1-(2-chloro-6-(hydroxymethyl)phenyl)propan-1-one has found applications in materials science. Its aromatic structure and functional groups make it an ideal candidate for use in the synthesis of advanced polymers and materials with tailored properties. For instance, recent research has demonstrated its potential as a building block for constructing stimuli-responsive materials that can respond to environmental changes such as temperature or pH levels.

The synthesis of 2-Bromo-1-(2-chloro-6-(hydroxymethyl)phenyl)propan-1-one typically involves multi-step organic reactions, including Friedel-Crafts alkylation, bromination, and oxidation processes. These steps are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have further improved the efficiency of these reactions, making the compound more accessible for large-scale production.

From an analytical perspective, 2-Bromo-1-(2-chloro-6-(hydroxymethyl)phenyl)propan-1-one has been extensively studied using modern spectroscopic techniques such as NMR, IR, and MS. These studies have provided detailed insights into its molecular structure and reactivity. For example, ¹H NMR analysis has revealed the distinct chemical environments of the hydroxymethyl group and the aromatic protons, while MS data has confirmed the molecular weight and fragmentation patterns of the compound.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of 2-Bromo-1-(2-chloro-6-(hydroxymethyl)phenyl)propan-1-one. Density Functional Theory (DFT) calculations have been used to predict its reaction pathways and stability under various conditions. These computational studies have complemented experimental work, providing a deeper understanding of the compound's behavior in different chemical environments.

In conclusion, 2-Bromo-1-(2-chloro-6-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1806524-22-0) is a versatile compound with wide-ranging applications in organic synthesis, pharmaceuticals, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative chemical solutions. As ongoing research continues to uncover new possibilities for this compound, its significance in the field of chemistry is expected to grow further.